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Compound of Interest

Compound Name: 3,4-Dichlorobenzophenone

Cat. No.: B123610

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

3,4-Dichlorobenzophenone is a chlorinated aromatic ketone that serves as a pivotal
intermediate in the synthesis of a wide array of organic molecules. Its disubstituted phenyl ring
and benzoyl group offer multiple reactive sites, making it a valuable precursor for the
construction of complex molecular architectures, particularly in the pharmaceutical and
materials science sectors. This document provides detailed application notes and experimental
protocols for the use of 3,4-Dichlorobenzophenone as a synthetic building block, with a
primary focus on the synthesis of the antidepressant sertraline and its utility as a photoinitiator.

Physicochemical Properties

A summary of the key physicochemical properties of 3,4-Dichlorobenzophenone is presented
below for quick reference.
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Property Value

CAS Number 6284-79-3[1]

Molecular Formula C13HsCl20[1]

Molecular Weight 251.11 g/mol [1]

Appearance White to off-white crystalline powder
Melting Point 100-103 °C

Boiling Point ~356 °C

Solubilit Soluble in organic solvents like ethanol,
olubility . .
methanol, and acetone; slightly soluble in water.

Applications in Organic Synthesis

Synthesis of Sertraline: A Selective Serotonin Reuptake
Inhibitor (SSRI)

3,4-Dichlorobenzophenone is a key precursor in the multi-step synthesis of Sertraline, a
widely prescribed antidepressant. The synthesis involves the formation of a key intermediate,
4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone.

Experimental Workflow:
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Synthesis of 4-(3,4-dichlorophenyl)-3,4-dihydro-1(2H)-naphthalenone Synthesis of Sertraline
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Caption: Synthetic pathway from 3,4-Dichlorobenzophenone to Sertraline.

Signaling Pathway of Sertraline (SSRI):

Sertraline functions by selectively inhibiting the reuptake of serotonin (5-HT) from the synaptic
cleft, thereby increasing the concentration of serotonin available to bind to postsynaptic
receptors. This modulation of serotonergic neurotransmission is believed to be the primary
mechanism behind its antidepressant effects.
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Caption: Mechanism of action of Sertraline as an SSRI.
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Photoinitiator in Polymer Chemistry

Benzophenone and its derivatives are well-known Type Il photoinitiators. Upon absorption of
UV radiation, they can initiate polymerization reactions, a property that is valuable in coatings,
inks, and adhesives. 3,4-Dichlorobenzophenone can also function as a photoinitiator, typically
in the presence of a co-initiator (e.g., a tertiary amine).

Experimental Workflow for Photopolymerization:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CN100427461C - Polymerisable benzophenone photoinitiator and its preparing method -
Google Patents [patents.google.com]

« To cite this document: BenchChem. [3,4-Dichlorobenzophenone: A Versatile Building Block
in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123610#3-4-dichlorobenzophenone-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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